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Compound of Interest

Compound Name: ABC99

Cat. No.: B1192063

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for utilizing ABC99, a selective and
irreversible inhibitor of the Wnt-deacylating enzyme NOTUM, in cell culture experiments.
ABC99 preserves Wnt signaling by preventing NOTUM-mediated deacylation of Wnt proteins.

Introduction

Whnt signaling pathways are crucial in embryonic development, tissue homeostasis, and
disease processes like cancer. The post-translational modification of Wnt proteins, specifically
O-palmitoleoylation, is essential for their secretion and binding to Frizzled receptors. The
enzyme NOTUM acts as a negative regulator of this pathway by removing the palmitoleate
group from Wnt proteins, rendering them inactive.[1][2]

ABC99 is a potent and selective N-hydroxyhydantoin (NHH) carbamate that irreversibly inhibits
NOTUM.[2][3][4] By blocking NOTUM activity, ABC99 preserves the palmitoleoylation of Wnt
proteins, thereby maintaining their ability to activate downstream signaling cascades.[2][3]
These characteristics make ABC99 a valuable tool for studying the role of Wnt signaling in
various biological systems.

Mechanism of Action of ABC99
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ABC99's primary mechanism is the selective and irreversible inhibition of the carboxylesterase
NOTUM.[1][2] This inhibition prevents the deacylation of Wnt proteins, leading to the
preservation of Wnt signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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